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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-BROMONONANE-D19, a deuterated analog of 1-bromononane. This
isotopically labeled compound serves as a valuable tool in various research and development
applications, particularly in mechanistic studies, as an internal standard, and in the synthesis of
complex deuterated molecules.

Core Chemical and Physical Properties

1-BROMONONANE-D19 is a saturated alkyl halide where all 19 hydrogen atoms have been
replaced with deuterium. This isotopic substitution imparts a higher molecular weight compared
to its non-deuterated counterpart, a feature that is critical for its use in mass spectrometry-
based applications. While specific experimental data for the deuterated compound is not
readily available in public literature, the physical properties of 1-bromononane can be used as
a close approximation. The introduction of deuterium typically has a minor effect on bulk
physical properties such as boiling point and density.

Table 1: General and Physical Properties of 1-BROMONONANE-D19 and its Non-Deuterated
Analog
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1-bromononane (for

Property 1-BROMONONANE-D19 comparison)
Molecular Formula CoD19Br CoH19Br
Molecular Weight 226.27 g/mol [1][2] 207.15 g/mol
CAS Number 1219805-90-9[2][3] 693-58-3[4]

Expected to be a clear, o
Appearance o Clear, colorless liquid[5]
colorless liquid

Boiling Point No data available 201 °C (lit.)[4][5]
Density No data available 1.084 g/mL at 25 °C (lit.)
Refractive Index No data available n20/D 1.454 (lit.)
Isotopic Purity >98 atom % D N/A

Spectroscopic Properties
The primary difference in the spectroscopic properties of 1-BROMONONANE-D19 compared
to 1-bromonane arises from the substitution of hydrogen with deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'HNMR: In a*H NMR spectrum of 1-BROMONONANE-D19, the characteristic signals for
the alkyl protons of 1-bromononane would be absent. Any residual signals would indicate
incomplete deuteration.

e 2H NMR: A 2H (Deuterium) NMR spectrum would show signals corresponding to the different
deuterated positions in the molecule.

e 13C NMR: The 3C NMR spectrum would be similar to that of 1-bromononane, but the signals
for deuterated carbons would appear as multiplets due to C-D coupling and would have a
slight upfield shift.

Mass Spectrometry (MS):
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The mass spectrum of 1-BROMONONANE-D19 is significantly different from its non-
deuterated analog due to the mass increase from deuterium substitution. The molecular ion
peak would be observed at m/z 226, corresponding to [CoD19’°Br]*, and at m/z 228 for
[CaD1981Br]*, reflecting the natural isotopic abundance of bromine. The fragmentation pattern
would show losses of deuterated alkyl fragments.

Experimental Protocols

The synthesis of 1-BROMONONANE-D19 is typically achieved through a two-step process
starting from nonanoic acid.

Step 1: Perdeuteration of Nonanoic Acid to Nonanoic Acid-di17

A common method for the deuteration of carboxylic acids is through H/D exchange using a
deuterium source like D20 and a catalyst.

o Materials: Nonanoic acid, Deuterium oxide (D20), Platinum on carbon (Pt/C) catalyst.

e Procedure:

o

Nonanoic acid is mixed with D20 and a catalytic amount of Pt/C in a high-pressure reactor.

o The reactor is sealed and heated to a high temperature (e.g., 200-250 °C) for an extended
period.

o The progress of the deuteration can be monitored by taking aliquots and analyzing them
by NMR or MS.

o Upon completion, the catalyst is filtered off, and the deuterated nonanoic acid-di7 is
isolated.

Step 2: Conversion of Nonanoic Acid-di7 to 1-BROMONONANE-D19

The conversion of a carboxylic acid to an alkyl bromide can be achieved via several methods,
such as the Hunsdiecker reaction or by reduction to the alcohol followed by bromination. A
common laboratory-scale method involves the reduction of the carboxylic acid to the
corresponding alcohol, followed by reaction with a brominating agent.
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e Materials: Nonanoic acid-di7, Lithium aluminum deuteride (LiAlD4) or another suitable
reducing agent, a brominating agent such as Phosphorus tribromide (PBr3) or Hydrobromic
acid (HBr).

e Procedure (via alcohol):

o The deuterated nonanoic acid-di7 is reduced to 1-nonanol-die using a powerful reducing
agent like LiAID4 in an anhydrous ether solvent. The use of LiAlID4 ensures the deuteration

of the carboxyl group to a CD20H group.

o The resulting 1-nonanol-dis is then treated with a brominating agent. For example,
reaction with PBrs in a suitable solvent will replace the hydroxyl group with a bromine atom
to yield 1-BROMONONANE-D19.

o The crude product is then purified by distillation or chromatography.
Purification and Analysis:

Purification of 1-BROMONONANE-D19 is typically performed by fractional distillation under
reduced pressure. The purity of the final product is assessed by Gas Chromatography (GC) for
chemical purity and by Mass Spectrometry (MS) and NMR spectroscopy to confirm the isotopic
enrichment.

Mandatory Visualizations

The synthesis of 1-BROMONONANE-D19 can be visualized as a two-step chemical
transformation.
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Synthesis Workflow for 1-BROMONONANE-D19
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Caption: Synthetic pathway for 1-BROMONONANE-D19.
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Applications in Research and Drug Development

Deuterated compounds like 1-BROMONONANE-D19 are of significant interest in several areas
of scientific research:

¢ Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger and reacts
slower than a C-H bond, can be exploited to study reaction mechanisms. By selectively
placing deuterium atoms at specific positions, researchers can determine whether a
particular C-H bond is broken in the rate-determining step of a reaction.

o Metabolic Studies: In drug development, deuteration of a drug molecule can alter its
metabolic profile. The stronger C-D bond can slow down metabolism by cytochrome P450
enzymes, potentially leading to improved pharmacokinetic properties such as a longer half-
life. 1-BROMONONANE-D19 can be used as a building block to synthesize such deuterated
drug candidates.

 Internal Standards: Due to its identical chemical properties but different mass, 1-
BROMONONANE-D19 is an ideal internal standard for quantitative analysis of 1-
bromononane and related compounds by mass spectrometry. It co-elutes with the analyte
but is detected at a different mass-to-charge ratio, allowing for accurate quantification.

Safety and Handling

1-BROMONONANE-D19 should be handled with the same precautions as 1-bromonane. It is
expected to be a combustible liquid and may cause skin and eye irritation. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this chemical. Work should be conducted in a well-ventilated fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 1-BROMONONANE-D19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148699#1-bromononane-d19-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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